Cas no 65689-69-2 (Pyrimidine, 2-[[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl]thio]-)

• Product Name: Pyrimidine, 2-[[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl]thio]-
• CAS No: 65689-69-2
• MF: C₁₅H₁₂Cl₂N₄S
• MW: 351.253579139709
• CID: 397406
• PubChem ID: 20314338
• Update Time: 2025-04-19

Pyrimidine, 2-[[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[[1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl]thio]-
• 2-[1-(2,4-dichlorophenyl)-2-imidazol-1-ylethyl]sulfanylpyrimidine
• DTXSID90605028
• 65689-69-2
• 2-{[1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethyl]sulfanyl}pyrimidine
• SCHEMBL11608728

• Inchi： 1S/C15H12Cl2N4S/c16-11-2-3-12(13(17)8-11)14(9-21-7-6-18-10-21)22-15-19-4-1-5-20-15/h1-8,10,14H,9H2
• InChI Key： AIUOJUOMSZMRFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN1C=NC=C1)SC1N=CC=CN=1)Cl

Computed Properties

• Exact Mass: 350.01626
• Monoisotopic Mass: 350.0159730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• PSA: 43.6